Cas no 1805500-72-4 (2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile
• CAS No: 1805500-72-4
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4890798
• Update Time: 2025-06-08

2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C9H7BrF2N2O/c10-4-7-8(15)3-5(9(11)12)6(14-7)1-2-13/h3,9,15H,1,4H2
• InChI Key： VVXKRFHEOFBGBN-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(F)F)C(CC#N)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 56.9

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile

Professional Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile (CAS No. 1805500-72-4)

2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile is a highly versatile intermediate in the field of pharmaceutical chemistry, playing a crucial role in the synthesis of various bioactive compounds. This compound, with the CAS number 1805500-72-4, has garnered significant attention due to its unique structural features and potential applications in drug development. The presence of both bromomethyl and difluoromethyl substituents makes it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The bromomethyl group in this compound is particularly valuable for its reactivity, enabling the formation of carbon-carbon bonds through nucleophilic substitution reactions. This property is exploited in the synthesis of complex molecules, where the bromomethyl group can be selectively functionalized to introduce diverse pharmacophores. Additionally, the difluoromethyl group is known for its ability to modulate metabolic stability and binding affinity, making it a popular choice in drug design. These features collectively enhance the compound's utility in the development of small-molecule drugs targeting various diseases.

In recent years, there has been a surge in research focused on developing new treatments for neurological disorders. The scaffold of 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile has shown promise in this area, particularly in the synthesis of compounds that interact with central nervous system receptors. For instance, studies have demonstrated its potential as a precursor for ligands targeting serotonin receptors, which are implicated in conditions such as depression and anxiety. The structural flexibility offered by this compound allows for the creation of derivatives with tailored pharmacological properties.

The pharmaceutical industry has also explored the use of 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile in the development of anti-inflammatory agents. The combination of hydroxyl and acetonitrile functional groups provides multiple sites for chemical modification, enabling the synthesis of molecules that can inhibit inflammatory pathways. Preliminary studies have indicated that derivatives of this compound exhibit significant anti-inflammatory activity in preclinical models, suggesting their potential as lead compounds for new therapies.

bromomethyl group facilitates further derivatization, allowing chemists to introduce cytotoxic agents or targeting moieties specific to cancer cells. Early results from these studies are promising, highlighting the compound's potential as a platform for oncology research.

The synthesis of 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile involves multi-step organic reactions that showcase advanced synthetic techniques. The process typically begins with the functionalization of a pyridine core, followed by selective introduction of bromomethyl and difluoromethyl groups. The hydroxyl and acetonitrile functionalities are then incorporated through controlled reactions that preserve the integrity of the core structure. This synthetic route highlights the compound's complexity and underscores its importance as a synthetic intermediate.

The growing interest in this compound is reflected in the increasing number of patents and scientific publications dedicated to its applications. Companies specializing in fine chemicals and pharmaceutical intermediates have recognized its value and are investing in its large-scale production. This trend underscores the compound's significance in modern drug discovery and underscores its potential to contribute to future medical breakthroughs.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile is a multifaceted intermediate with broad applications in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in drug development efforts worldwide.